Cas no 1423040-58-7 (1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene)

• Product Name: 1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene
• CAS No: 1423040-58-7
• MF: C₁₄H₇Br₂F₆N₃
• MW: 491.023902177811
• CID: 3047625
• Update Time: 2025-10-31

1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis[5-bromo-2-(trifluoromethyl)phenyl]triaz-1-ene
• 5-bromo-N-[[5-bromo-2-(trifluoromethyl)phenyl]diazenyl]-2-(trifluoromethyl)aniline
• 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene
• C14H7Br2F6N3
• YGC04058
• V3201
• A911032
• 1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene

• Inchi： 1S/C14H7Br2F6N3/c15-7-1-3-9(13(17,18)19)11(5-7)23-25-24-12-6-8(16)2-4-10(12)14(20,21)22/h1-6H,(H,23,24)
• InChI Key： IJOKHPKHCBTIDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)N/N=N/C1C=C(C=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• XLogP3: 7.2
• Topological Polar Surface Area: 36.8

1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene Security Information

• Storage Condition：(BD380140)

Additional information on 1,3-Bis5-bromo-2-(trifluoromethyl)phenyltriaz-1-ene

Comprehensive Overview of 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene (CAS No. 1423040-58-7)

1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene (CAS No. 1423040-58-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced chemical synthesis. This compound, characterized by its triazene core and brominated trifluoromethylphenyl substituents, is often explored in pharmaceutical research, material science, and agrochemical development. Its molecular formula and intricate architecture make it a subject of interest for researchers seeking innovative solutions in heterocyclic chemistry and fluorinated compounds.

The growing demand for high-performance fluorinated compounds in modern industries has propelled the study of 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene. Researchers are particularly intrigued by its potential role in drug discovery, where its electron-withdrawing groups and stable triazene linkage could enhance the bioavailability and metabolic stability of therapeutic agents. Additionally, its bromine and trifluoromethyl functionalities are often leveraged in cross-coupling reactions, a hot topic in synthetic organic chemistry.

In the context of sustainability and green chemistry, 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene is being evaluated for its compatibility with eco-friendly synthetic protocols. Recent trends indicate a surge in searches for fluorine-containing building blocks and triazene derivatives, reflecting the compound's relevance in cutting-edge research. Its applications in OLED materials and advanced coatings further highlight its versatility, aligning with the industry's shift toward high-efficiency electronic materials.

From a technical standpoint, the synthesis and handling of 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene require meticulous attention to detail. The compound's stability under various conditions, its reactivity in palladium-catalyzed reactions, and its potential as a ligand or intermediate are frequently discussed in academic forums. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, topics often queried by professionals in the field.

Looking ahead, the compound's role in personalized medicine and targeted drug delivery systems is a promising area of exploration. With the rise of AI-driven molecular design, researchers are increasingly interested in how 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene can be optimized for specific applications. Its compatibility with computational chemistry tools and machine learning algorithms positions it as a candidate for future breakthroughs in smart materials and biocompatible polymers.

In summary, 1,3-Bis(5-bromo-2-(trifluoromethyl)phenyl)triaz-1-ene (CAS No. 1423040-58-7) represents a fascinating intersection of chemistry, technology, and innovation. Its multifaceted applications, combined with the industry's focus on sustainable and efficient chemical processes, ensure its continued relevance in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and material science.